Cas no 860784-98-1 (4-(4-Fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-(4-Fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure
860784-98-1 structure
Product Name:4-(4-Fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:860784-98-1
MF:C17H16FN3O2
MW:313.326247215271
CID:5026916
Update Time:2023-08-25

4-(4-Fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-(4-fluorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
    • MLS000547421
    • SMR000180320
    • 4-(4-Fluorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • Inchi: 1S/C17H16FN3O2/c1-13-19-20(11-12-23-16-5-3-2-4-6-16)17(22)21(13)15-9-7-14(18)8-10-15/h2-10H,11-12H2,1H3
    • InChI Key: FVZHMIOZVKAPDI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(N(CCOC2C=CC=CC=2)N=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 443
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.1
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